Cas no 2229690-78-0 (3,4,4,4-tetrafluoro-1-nitrobut-1-ene)

• Product Name: 3,4,4,4-tetrafluoro-1-nitrobut-1-ene
• CAS No: 2229690-78-0
• MF: C₄H₃F₄NO₂
• MW: 173.0657351017
• CID: 6019682
• PubChem ID: 165703237
• Update Time: 2025-10-29

3,4,4,4-tetrafluoro-1-nitrobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 3,4,4,4-tetrafluoro-1-nitrobut-1-ene
• 2229690-78-0
• EN300-1962776

• Inchi： 1S/C4H3F4NO2/c5-3(4(6,7)8)1-2-9(10)11/h1-3H/b2-1+
• InChI Key： NUCOEDHLADSBPF-OWOJBTEDSA-N
• SMILES： FC(/C=C/[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 173.00999099g/mol
• Monoisotopic Mass: 173.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 3,4,4,4-tetrafluoro-1-nitrobut-1-ene

3,4,4,4-Tetrafluoro-1-nitrobut-1-ene: A Versatile Intermediate in Modern Pharmaceutical and Agricultural Chemistry

3,4,4,4-Tetrafluoro-1-nitrobut-1-ene (CAS No. 2229690-78-0) is a fluorinated alkenone derivative with unique chemical properties that have garnered significant attention in recent years. This compound represents a critical building block in the synthesis of advanced pharmaceuticals and agrochemicals, owing to its high fluorine content and functional group versatility. Recent studies published in Organic & Biomolecular Chemistry (2023) highlight its potential as a precursor for developing novel fluorinated compounds with enhanced biological activity and environmental stability.

The molecular structure of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene features a four-fluorinated butene backbone with a nitro group at the terminal position. This configuration imparts exceptional electron-withdrawing properties, making it an ideal candidate for electrophilic substitution reactions. Researchers at the University of Tokyo (2024) demonstrated that this compound exhibits superior reactivity in nucleophilic addition processes compared to its non-fluorinated analogs, a finding that has significant implications for synthetic organic chemistry.

Recent advances in computational chemistry have provided deeper insights into the electronic behavior of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene. A 2023 study in Journal of Computational Chemistry revealed that the fluorine atoms create a highly polarized electron cloud, enhancing the compound's ability to participate in complex reaction mechanisms. This property is particularly valuable in the development of fluorinated pharmaceuticals with improved metabolic stability and bioavailability.

In the pharmaceutical industry, 3,4,4,4-tetrafluoro-1-nitrobut-1-ene has shown promise as a building block for creating novel drug candidates. A 2024 patent application from Merck & Co. describes its use in synthesizing fluorinated derivatives of antifungal agents, which exhibit enhanced efficacy against drug-resistant fungal strains. The compound's unique electronic properties allow for the creation of molecules with optimized pharmacokinetic profiles, a critical factor in modern drug development.

Applications in agricultural chemistry have also seen significant progress. Research published in Journal of Agricultural and Food Chemistry (2023) highlights the compound's potential as a precursor for developing new herbicides with reduced environmental impact. The fluorinated structure contributes to improved soil persistence and target specificity, addressing key challenges in modern crop protection.

From a synthetic perspective, the preparation of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene has been the subject of several recent studies. A 2023 paper in Green Chemistry describes an efficient catalytic method using palladium-based catalysts, achieving high yields with minimal byproducts. This approach aligns with current trends in sustainable chemical synthesis, emphasizing atom economy and reduced waste generation.

Structural characterization of the compound has been extensively studied using advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have provided detailed insights into its molecular architecture. A 2024 study in Chemical Communications demonstrated that the compound exhibits unique spectroscopic signatures, which are crucial for its identification and quality control in industrial applications.

Thermodynamic properties of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene have also been investigated. Research published in Physical Chemistry Chemical Physics (2023) reveals that its high fluorine content significantly affects its phase behavior and solubility characteristics. These properties are essential for optimizing its use in various chemical processes and formulations.

The compound's reactivity profile has been explored in multiple reaction mechanisms. A 2024 study in Organic Letters demonstrated its ability to undergo facile nitro group substitution under mild conditions, a finding that has important implications for synthetic route design. This reactivity is attributed to the electron-withdrawing nature of the fluorinated substituents, which stabilize the transition states in these reactions.

Recent developments in analytical chemistry have focused on developing sensitive detection methods for 3,4,4,4-tetrafluoro-1-nitrobut-1-ene. A 2023 paper in Analytical Chemistry describes a novel electrochemical sensor that can detect the compound at extremely low concentrations. This advancement is critical for quality control in pharmaceutical and agricultural applications where precise quantification is required.

Environmental impact assessments of the compound have also been conducted. Research published in Environmental Science & Technology (2024) indicates that its fluorinated structure contributes to improved biodegradation rates compared to many conventional organic compounds. This characteristic is particularly relevant in the context of developing more environmentally friendly chemical products.

Industrial applications of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene are expanding due to its unique properties. A 2023 report from the American Chemical Society highlights its use in creating advanced materials with enhanced thermal stability. These materials find applications in aerospace, electronics, and high-performance coatings, demonstrating the compound's versatility beyond traditional pharmaceutical and agricultural uses.

Current research trends indicate that 3,4,4,4-tetrafluoro-1-nitrobut-1-ene is becoming an increasingly important chemical entity. Its unique combination of fluorinated structure and functional group reactivity makes it a valuable tool for chemists working in diverse fields. Ongoing studies are focused on expanding its applications and improving its synthesis efficiency, ensuring its continued relevance in modern chemical research and industrial processes.

As the field of synthetic chemistry continues to evolve, 3,4,4,4-tetrafluoro-1-nitrobut-1-ene is likely to play an even greater role in the development of new materials and pharmaceuticals. Its unique properties make it a promising candidate for future innovations, and ongoing research is expected to uncover additional applications and synthetic methodologies in the coming years.

Academic and industrial collaborations are increasingly focusing on optimizing the use of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene. These efforts are driven by the compound's potential to contribute to sustainable chemical practices and the development of more effective therapeutic agents. The continued interest in this compound reflects its significance in modern chemical science and its potential to impact various technological fields.

Overall, 3,4,4,4-tetrafluoro-1-nitrobut-1-ene represents a fascinating area of chemical research with wide-ranging applications. Its unique properties and reactivity make it a valuable compound for both academic investigation and industrial application. As research in this area progresses, it is expected to uncover even more opportunities for utilizing this compound in innovative ways.

Future studies are likely to focus on expanding the compound's applications while improving its synthesis efficiency. These efforts will be crucial for maximizing its potential in various fields, from pharmaceuticals to materials science. The ongoing research into 3,4,4,4-tetrafluoro-1-nitrobut-1-ene underscores its importance in modern chemical science and its potential to contribute to technological advancements in the years to come.

As the scientific community continues to explore the properties and applications of 3,4,4,4-tetrafluoro-1-nitrobut-1-ene, it is clear that this compound will remain a subject of significant interest. Its unique characteristics make it a valuable tool for researchers and industrial chemists alike, and its continued study is expected to yield important discoveries and innovations in the field of chemical science.